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Introduction
Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator in both insulin and

leptin signaling pathways.[1][2][3][4][5] By dephosphorylating the insulin receptor (IR) and its

substrates, PTP1B attenuates insulin signaling.[1][2][6] Elevated PTP1B activity is associated

with insulin resistance, type 2 diabetes, and obesity, making it a significant therapeutic target.

[4][5] This PTP1B Inhibitor Screening Assay Kit provides a rapid, sensitive, and reliable

colorimetric method for high-throughput screening of potential PTP1B inhibitors.[1][7]

Assay Principle
The assay is based on the measurement of free phosphate released by the enzymatic activity

of PTP1B. The enzyme specifically hydrolyzes a phosphopeptide substrate, which mimics the

autophosphorylation site of the insulin receptor.[6][8] The reaction is terminated, and the

amount of released inorganic phosphate is quantified using a Malachite Green-based reagent.

[6][9] This reagent forms a colored complex with free phosphate, and the intensity of the color,

measured by absorbance at ~620-636 nm, is directly proportional to the PTP1B activity.[6]

Potential inhibitors will decrease the amount of phosphate released, resulting in a lower

absorbance reading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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